N1-(2,4-difluorophenyl)-N2-((1-(4-methoxyphenyl)cyclopentyl)methyl)oxalamide

• IUPAC Name: N'-(2,4-difluorophenyl)-N-[[1-(4-methoxyphenyl)cyclopentyl]methyl]oxamide
• InChI: InChI=1S/C21H22F2N2O3/c1-28-16-7-4-14(5-8-16)21(10-2-3-11-21)13-24-19(26)20(27)25-18-9-6-15(22)12-17(18)23/h4-9,12H,2-3,10-11,13H2,1H3,(H,24,26)(H,25,27)
• InChI Key: PJJDJCYALRVGSN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2(CCCC2)CNC(=O)C(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C21H22F2N2O3
• Molecular Weight: 388.4 g/mol

Description

N1-(2,4-difluorophenyl)-N2-((1-(4-methoxyphenyl)cyclopentyl)methyl)oxalamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. This compound has gained significant attention in scientific research due to its potential therapeutic applications in various diseases.

Scientific Research Applications

Sorption and Environmental Impact

• Phenoxy Herbicides' Sorption : Research by Werner, Garratt, and Pigott (2012) reviews the sorption experiments of 2,4-D and other phenoxy herbicides on soil, organic matter, and minerals. The study highlights the interaction between these chemicals and various soil parameters, suggesting the environmental behavior of similar compounds could be influenced by their chemical structure and the surrounding ecosystem's characteristics (Werner, Garratt, & Pigott, 2012).

Chemical Sensors

• Fluorescent Chemosensors : Roy (2021) discusses the use of 4-methyl-2,6-diformylphenol (DFP) as a platform for developing chemosensors for various analytes. Given the structural specificity and selective sensitivity of DFP-based chemosensors, compounds like N1-(2,4-difluorophenyl)-N2-((1-(4-methoxyphenyl)cyclopentyl)methyl)oxalamide may have potential applications in detecting environmental or biological targets (Roy, 2021).

Antioxidant Properties

• Biogenic Amines and Oxidative Stress : Research by Reiter et al. (2008) on melatonin and its metabolites emphasizes the importance of certain compounds in reducing oxidative stress within organisms. Similar research on compounds with potential antioxidant properties could explore their utility in medical or environmental contexts to mitigate oxidative damage (Reiter et al., 2008).

Pharmacodynamics and Environmental Chemistry

• Nitrogen Heterocycles in Pharmaceuticals : Analysis by Vitaku, Smith, and Njardarson (2014) shows that nitrogen heterocycles are significant structural components in pharmaceuticals. Considering the structural complexity of this compound, understanding its pharmacodynamics and potential environmental impact is crucial for developing safer and more effective chemical applications (Vitaku, Smith, & Njardarson, 2014).